Cas no 1119450-65-5 (2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine)
2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine is a heterocyclic compound featuring a benzoxazole core fused with a morpholine ring and an ethanamine side chain. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The benzoxazole moiety enhances stability and binding affinity, while the morpholine and ethanamine groups contribute to solubility and reactivity. Its versatile scaffold is useful in designing bioactive molecules, particularly in developing kinase inhibitors and antimicrobial agents. The compound's balanced lipophilicity and hydrogen-bonding capacity facilitate interactions with biological targets, supporting its potential in drug discovery and material science applications.
1119450-65-5 structure
Product Name:2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine
CAS No:1119450-65-5
MF:C13H17N3O2
MW:247.292982816696
MDL:MFCD10699023
CID:1085377
PubChem ID:25219100
Update Time:2025-06-06
2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(Benzo[d]oxazol-2-yl)morpholin-2-yl)ethanamine
- 2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine
- STK400255
- 1119450-65-5
- EN300-232076
- AKOS000321325
- 2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine
- 2-(4-(Benzo[d]oxazol-2-yl)morpholin-2-yl)ethan-1-amine
- 2-[4-(1,3-BENZOXAZOL-2-YL)-1,4-OXAZINAN-2-YL]-1-ETHANAMINE
- ALBB-003855
- AKOS016342044
- CS-0270423
- 2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine
-
- MDL: MFCD10699023
- Inchi: 1S/C13H17N3O2/c14-6-5-10-9-16(7-8-17-10)13-15-11-3-1-2-4-12(11)18-13/h1-4,10H,5-9,14H2
- InChI Key: ZYYIUSRKWKCAHI-UHFFFAOYSA-N
- SMILES: O1CCN(C2=NC3C=CC=CC=3O2)CC1CCN
Computed Properties
- Exact Mass: 247.132076794g/mol
- Monoisotopic Mass: 247.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 64.5Ų
2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B417103-10mg |
2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B417103-50mg |
2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B417103-100mg |
2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 100mg |
$ 135.00 | 2022-06-07 | ||
| Chemenu | CM115009-1g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM115009-1g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 95% | 1g |
$300 | 2021-06-09 | |
| Chemenu | CM115009-5g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 95% | 5g |
$900 | 2021-06-09 | |
| Chemenu | CM115009-10g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 95% | 10g |
$1320 | 2021-06-09 | |
| Enamine | EN300-232076-0.05g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine |
1119450-65-5 | 95% | 0.05g |
$457.0 | 2024-06-20 | |
| Enamine | EN300-232076-0.1g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine |
1119450-65-5 | 95% | 0.1g |
$479.0 | 2024-06-20 | |
| Enamine | EN300-232076-0.25g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine |
1119450-65-5 | 95% | 0.25g |
$501.0 | 2024-06-20 |
2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
1119450-65-5 (2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk